Cas no 1261552-07-1 (2-Bromo-4'-chloro-3'-iodopropiophenone)

• Product Name: 2-Bromo-4'-chloro-3'-iodopropiophenone
• CAS No: 1261552-07-1
• MF: C₉H₇BrClIO
• MW: 373.412753343582
• CID: 4965651
• Update Time: 2025-06-09

2-Bromo-4'-chloro-3'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-chloro-3'-iodopropiophenone

• Inchi： 1S/C9H7BrClIO/c1-5(10)9(13)6-2-3-7(11)8(12)4-6/h2-5H,1H3
• InChI Key： BDXAARAHPMQHAV-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(C(C)Br)=O)Cl

Computed Properties

• Exact Mass: 371.84135 g/mol
• Monoisotopic Mass: 371.84135 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 373.41

Additional information on 2-Bromo-4'-chloro-3'-iodopropiophenone

Professional Introduction to 2-Bromo-4'-chloro-3'-iodopropiophenone (CAS No. 1261552-07-1)

2-Bromo-4'-chloro-3'-iodopropiophenone, a compound with the chemical identifier CAS No. 1261552-07-1, is a highly versatile intermediate in the field of organic synthesis and pharmaceutical development. This molecule, characterized by its aromatic structure and halogen substituents, has garnered significant attention due to its utility in constructing complex molecular frameworks. The strategic placement of bromine, chlorine, and iodine atoms provides a rich palette for further functionalization, making it a valuable building block in the synthesis of fine chemicals and biologically active compounds.

The structural motif of 2-Bromo-4'-chloro-3'-iodopropiophenone is particularly intriguing from a synthetic chemistry perspective. The presence of three distinct halogen atoms—bromine, chlorine, and iodine—allows for selective reactions such as cross-coupling, nucleophilic substitution, and metal-catalyzed transformations. These reactions are pivotal in the development of novel therapeutic agents, where precise control over regioselectivity and stereoselectivity is paramount. Recent advances in synthetic methodologies have further highlighted the compound's potential in constructing heterocyclic scaffolds and polyhalogenated aromatics, which are increasingly recognized for their pharmacological properties.

In the realm of pharmaceutical research, 2-Bromo-4'-chloro-3'-iodopropiophenone has been employed in the synthesis of various bioactive molecules. For instance, its use in constructing kinase inhibitors has shown promise in preclinical studies. The ability to introduce diverse functional groups at specific positions on the aromatic ring allows for the fine-tuning of binding interactions with biological targets. This flexibility is particularly valuable in drug discovery pipelines where high-throughput screening requires a diverse library of compounds.

The compound's reactivity also makes it an excellent candidate for exploring new synthetic pathways. Researchers have leveraged its halogen-rich structure to develop novel catalytic systems that enhance reaction efficiency and yield. For example, palladium-catalyzed cross-coupling reactions involving 2-Bromo-4'-chloro-3'-iodopropiophenone have been optimized for the synthesis of complex aryl ethers and thioethers. These transformations are not only synthetically elegant but also offer practical advantages in industrial-scale production.

Moreover, the applications of 2-Bromo-4'-chloro-3'-iodopropiophenone extend beyond pharmaceuticals into materials science. The ability to functionalize aromatic rings with multiple halogens opens up possibilities for creating advanced materials with tailored electronic properties. For instance, researchers have explored its use in the development of organic semiconductors and light-emitting diodes (OLEDs). The precise control over molecular architecture afforded by this compound allows for the design of materials with specific optoelectronic characteristics.

The growing interest in sustainable chemistry has also spurred investigations into greener synthetic routes involving 2-Bromo-4'-chloro-3'-iodopropiophenone. Recent studies have demonstrated the feasibility of using biocatalysts or photochemical methods to achieve selective transformations without harsh reagents or high temperatures. These approaches align with the broader goal of reducing the environmental impact of chemical synthesis while maintaining high yields and purity standards.

In conclusion, 2-Bromo-4'-chloro-3'-iodopropiophenone (CAS No. 1261552-07-1) represents a cornerstone in modern synthetic chemistry. Its unique structural features and reactivity profile make it an indispensable tool for researchers across multiple disciplines. As our understanding of molecular interactions continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of drug discovery and materials science.